Cas no 354995-17-8 (<br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acet amide)

• Product Name: <br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acet amide
• CAS No: 354995-17-8
• MF: C₂₃H₁₉ClN₄OS
• MW: 434.941162347794
• CID: 3055724
• PubChem ID: 980694
• Update Time: 2025-04-21

<br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acet amide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acet amide
• 2-{[5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-methylphenyl)acetamide
• AKOS000588071
• 354995-17-8
• STK965806
• 2-{[5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• AK-968/12096183

• Inchi： 1S/C23H19ClN4OS/c1-16-11-13-17(14-12-16)25-21(29)15-30-23-27-26-22(19-9-5-6-10-20(19)24)28(23)18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,25,29)
• InChI Key： ZAYIKKLWUJZCIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 434.0968101Da
• Monoisotopic Mass: 434.0968101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 85.1Ų